Cas no 951894-96-5 (2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene)

2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene is a brominated aromatic compound featuring a reactive butene side chain, making it a versatile intermediate in organic synthesis. Its dual bromine substituents enhance electrophilic reactivity, facilitating cross-coupling reactions such as Suzuki or Heck couplings. The methoxy group provides additional stability while allowing further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its well-defined structure ensures consistent performance in synthetic applications, and it is typically handled under controlled conditions due to its reactivity. Suitable for use in palladium-catalyzed transformations, it offers reliable yields in targeted bond-forming reactions.

2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene structure

951894-96-5 structure

Product Name:2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene

CAS No:951894-96-5

MF:C₁₁H₁₂Br₂O

MW:320.02038192749

MDL:MFCD09801324

CID:4722843

Update Time:2025-05-20

2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-4-(5-BROMO-2-METHOXYPHENYL)-1-BUTENE
- 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene
- MDL： MFCD09801324
- Inchi： 1S/C11H12Br2O/c1-8(12)3-4-9-7-10(13)5-6-11(9)14-2/h5-7H,1,3-4H2,2H3
- InChI Key： XYPYRKUATWICEU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)CCC(=C)Br)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
Topological Polar Surface Area: 9.2

2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB360591-1 g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	1 g	€794.30	2023-07-19
abcr	AB360591-2 g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	2 g	€1,065.20	2023-07-19
Fluorochem	200640-2g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene	951894-96-5	97%	2g	￡624.00	2022-03-01
Fluorochem	200640-5g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene	951894-96-5	97%	5g	￡1543.00	2022-03-01
abcr	AB360591-5 g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	5 g	€2,507.20	2023-07-19
abcr	AB360591-1g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	1g	€794.00	2025-04-14
abcr	AB360591-2g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	2g	€1064.00	2025-04-14
abcr	AB360591-5g	2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, 97%; .	951894-96-5	97%	5g	€2507.20	2025-02-20

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Additional information on 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene

Recent Advances in the Study of 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene (CAS: 951894-96-5)

The compound 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene (CAS: 951894-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene, which make it a promising candidate for further investigation. The presence of bromine atoms at specific positions on the phenyl ring and the butene chain has been shown to enhance its reactivity and binding affinity to certain biological targets. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable interactions between this compound and key protein targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene. Recent research has focused on modifying its chemical structure to improve solubility and bioavailability while maintaining its biological activity. Collaborative efforts between chemists and pharmacologists are underway to address these challenges and advance the compound toward preclinical testing.

In conclusion, 2-Bromo-4-(5-bromo-2-methoxyphenyl)-1-butene represents a valuable scaffold for medicinal chemistry research. Its unique structural and functional properties offer exciting opportunities for the development of novel therapeutic agents. Future studies should focus on elucidating its mechanism of action and exploring its potential in treating specific diseases.